Cas no 1000341-03-6 (4-Amino-3-iodo-6-isopropyl(1H)Indazole)

• Product Name: 4-Amino-3-iodo-6-isopropyl(1H)Indazole
• CAS No: 1000341-03-6
• MF: C₁₀H₁₂IN₃
• MW: 301.126853942871
• CID: 3154346
• PubChem ID: 24729326
• Update Time: 2025-07-19

4-Amino-3-iodo-6-isopropyl(1H)Indazole Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-iodo-6-isopropyl (1H)indazole
• DTXSID501262840
• 1H-Indazol-4-amine, 3-iodo-6-(1-methylethyl)-
• 1000341-03-6
• 3-Iodo-6-isopropyl-1H-indazol-4-amine
• 3-iodo-6-propan-2-yl-2H-indazol-4-amine
• 4-Amino-3-iodo-6-isopropyl-1H-indazole
• 3-Iodo-6-(1-methylethyl)-1H-indazol-4-amine
• 4-Amino-3-iodo-6-isopropyl(1H)Indazole

• Inchi： 1S/C10H12IN3/c1-5(2)6-3-7(12)9-8(4-6)13-14-10(9)11/h3-5H,12H2,1-2H3,(H,13,14)
• InChI Key： JHPGOIKADMWJLK-UHFFFAOYSA-N
• SMILES： IC1=C2C(=CC(=CC2=NN1)C(C)C)N

Computed Properties

• Exact Mass: 301.00759g/mol
• Monoisotopic Mass: 301.00759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 301.13g/mol
• XLogP3: 2.7
• Topological Polar Surface Area: 54.7Ų

Additional information on 4-Amino-3-iodo-6-isopropyl(1H)Indazole

Comprehensive Overview of 4-Amino-3-iodo-6-isopropyl(1H)Indazole (CAS No. 1000341-03-6)

4-Amino-3-iodo-6-isopropyl(1H)Indazole is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. With the CAS number 1000341-03-6, this compound is often explored for its potential applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. Researchers are increasingly interested in its iodo-substituted indazole core, which offers versatile reactivity for further chemical modifications.

The molecular structure of 4-Amino-3-iodo-6-isopropyl(1H)Indazole features an amino group at the 4-position and an iodine atom at the 3-position, making it a valuable intermediate in organic synthesis. The isopropyl group at the 6-position enhances its lipophilicity, which is crucial for improving bioavailability in drug design. This compound is frequently discussed in forums and scientific literature alongside keywords like "indazole derivatives", "kinase inhibitor scaffolds", and "iodinated heterocycles", reflecting its relevance in modern medicinal chemistry.

In recent years, the demand for 4-Amino-3-iodo-6-isopropyl(1H)Indazole has risen due to its potential role in targeting cancer signaling pathways. Studies suggest that indazole-based compounds, including this derivative, may exhibit inhibitory effects on specific kinases involved in cell proliferation. This aligns with the growing interest in precision medicine and targeted therapies, which dominate current biomedical research trends. Searches for "indazole kinase inhibitors" and "iodo-substituted drug candidates" have surged, highlighting its importance in academia and industry.

From a synthetic perspective, CAS 1000341-03-6 is often utilized as a building block for more complex molecules. Its amino-iodo functionality allows for cross-coupling reactions, such as Buchwald-Hartwig amination or Suzuki-Miyaura coupling, which are pivotal in constructing diverse pharmacophores. Researchers also emphasize its stability under various reaction conditions, making it a reliable choice for high-throughput screening and combinatorial chemistry.

Beyond pharmaceuticals, 4-Amino-3-iodo-6-isopropyl(1H)Indazole has applications in material science, particularly in the development of organic electronic materials. Its conjugated system and halogenated structure contribute to tunable optoelectronic properties, a hot topic in sustainable energy research. Queries like "indazole-based OLED materials" or "halogenated heterocycles for semiconductors" further underscore its interdisciplinary appeal.

Quality control and analytical characterization of CAS 1000341-03-6 are critical for ensuring reproducibility in research. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify purity and structural integrity. These methods align with the broader industry focus on QC/QA compliance and green chemistry principles, which prioritize efficient and environmentally friendly synthesis routes.

In summary, 4-Amino-3-iodo-6-isopropyl(1H)Indazole represents a multifaceted compound with expanding applications in drug development and material science. Its CAS 1000341-03-6 identifier ensures precise identification in global databases, while its structural features continue to inspire innovation across scientific disciplines. As research progresses, this compound is poised to remain a key player in addressing challenges related to therapeutic selectivity and functional material design.